Cas no 1893405-53-2 (2-(5-Aminopyridin-2-yl)propan-2-ol)

• Product Name: 2-(5-Aminopyridin-2-yl)propan-2-ol
• CAS No: 1893405-53-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5065974
• PubChem ID: 89139931
• Update Time: 2025-07-19

2-(5-Aminopyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-aminopyridin-2-yl)propan-2-ol
• DB-103691
• F73799
• SCHEMBL13653889
• 1893405-53-2
• RXGGHFNLSZGCRF-UHFFFAOYSA-N
• BS-47416
• 2-(5-Aminopyridin-2-yl)propan-2-ol

• Inchi： 1S/C8H12N2O/c1-8(2,11)7-4-3-6(9)5-10-7/h3-5,11H,9H2,1-2H3
• InChI Key： RXGGHFNLSZGCRF-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(5-Aminopyridin-2-yl)propan-2-ol

Recent Advances in the Study of 2-(5-Aminopyridin-2-yl)propan-2-ol (CAS: 1893405-53-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Aminopyridin-2-yl)propan-2-ol (CAS: 1893405-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its aminopyridine core and propan-2-ol side chain, has shown promising potential in various therapeutic applications, including kinase inhibition and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involves the role of 2-(5-Aminopyridin-2-yl)propan-2-ol as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a valuable scaffold for designing selective inhibitors. Recent publications have highlighted its utility in the development of novel inhibitors targeting specific kinases, such as EGFR and ALK, which are implicated in various malignancies.

In addition to its applications in kinase inhibition, 2-(5-Aminopyridin-2-yl)propan-2-ol has been investigated for its potential in drug delivery systems. Its chemical properties allow for facile modification, enabling the conjugation of therapeutic agents for targeted delivery. Recent studies have demonstrated its efficacy in enhancing the bioavailability and reducing the off-target effects of anticancer drugs, thereby improving therapeutic outcomes.

The synthetic pathways for 2-(5-Aminopyridin-2-yl)propan-2-ol have also been a focus of recent research. Advances in catalytic methods and green chemistry have led to more efficient and sustainable production processes. For instance, the use of transition metal catalysts and microwave-assisted synthesis has significantly improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications.

Furthermore, preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of 2-(5-Aminopyridin-2-yl)propan-2-ol. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a therapeutic agent. Early results indicate favorable bioavailability and low toxicity, positioning it as a promising candidate for further clinical evaluation.

In conclusion, the recent research on 2-(5-Aminopyridin-2-yl)propan-2-ol (CAS: 1893405-53-2) underscores its versatility and potential in chemical biology and pharmaceutical applications. Its role as a kinase inhibitor scaffold, its utility in drug delivery systems, and the advancements in its synthetic methodologies highlight its significance in the field. Future studies are expected to further explore its therapeutic potential and translate these findings into clinical applications.